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Compound of Interest

Compound Name: 1,1-Dimethylguanidine sulfate

Cat. No.: B1143327 Get Quote

This guide provides essential information for the safe handling and disposal of 1,1-
Dimethylguanidine sulfate (CAS No. 598-65-2) waste. All procedures should be conducted in

accordance with your institution's Environmental Health & Safety (EHS) guidelines and local,

state, and federal regulations.

Frequently Asked Questions (FAQs)
Q1: What is 1,1-Dimethylguanidine sulfate, and what are its primary hazards?

A1: 1,1-Dimethylguanidine sulfate is a chemical compound often used in laboratory research.

[1] It is a powder that presents several health hazards.[2] It is classified as causing serious eye

irritation (H319), skin irritation (H315), and may cause respiratory irritation (H335).[2][3][4] It is

also considered harmful if swallowed and harmful if inhaled.[4][5] Due to its properties, it should

be handled with appropriate personal protective equipment (PPE).

Q2: Is 1,1-Dimethylguanidine sulfate waste considered regulated hazardous waste?

A2: While not always explicitly listed, waste containing 1,1-Dimethylguanidine sulfate is

generally considered hazardous due to its characteristics of toxicity and irritation.[5] Under the

Resource Conservation and Recovery Act (RCRA) in the United States, chemical waste

generators are responsible for determining if their waste is hazardous.[6] Given its hazard

profile, it is critical to manage this substance as a hazardous chemical waste. Always consult

your institution's EHS department for a final classification and to ensure compliance with

federal and state regulations.[5][6]
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Q3: What chemicals and materials are incompatible with 1,1-Dimethylguanidine sulfate
waste?

A3: 1,1-Dimethylguanidine sulfate is incompatible with strong oxidizing agents and strong

acids.[5] Contact between these substances can cause hazardous reactions. Therefore, waste

streams containing this compound must be segregated from acidic and oxidizing waste.

Troubleshooting and Procedural Guides
Q4: I have a small spill of 1,1-Dimethylguanidine sulfate powder in the lab. How should I

clean it up?

A4: For small spills, follow these steps:

Ensure Safety: Restrict access to the area and ensure the space is well-ventilated,

preferably within a chemical fume hood.[3]

Wear Appropriate PPE: At a minimum, wear protective gloves, eye protection (safety glasses

or goggles), and a lab coat.[2][3] For larger quantities or where dust is likely, a particle

respirator is recommended.[2]

Avoid Raising Dust: Do not use a dry brush or create aerosols.[3][4]

Contain and Collect: Gently cover the spill with an inert absorbent material. Carefully sweep

up the mixture and place it into a suitable, clearly labeled, and sealable container for

hazardous waste.[3]

Decontaminate: Clean the spill area with soap and plenty of water, collecting the cleaning

materials for disposal as hazardous waste.[3]

Do Not Use Drains: Ensure that no spilled product or cleanup materials enter any drains.[3]

[4]

Q5: How should I properly store 1,1-Dimethylguanidine sulfate waste prior to disposal?

A5: Proper storage is crucial to maintain safety.

Container: Use a chemically compatible and robust container with a tightly sealing lid.[4][7]
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Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical

name "1,1-Dimethylguanidine sulfate," and the associated hazards (e.g., Irritant, Toxic).[8]

Segregation: Store the waste container away from incompatible materials, particularly strong

acids and oxidizers.[5]

Location: Keep the waste in a designated, well-ventilated satellite accumulation area that is

under the control of laboratory personnel.[4][9]

Q6: Can I mix 1,1-Dimethylguanidine sulfate waste with other solvent or chemical waste

streams?

A6: It is strongly advised not to mix this waste with other chemical streams unless you are

certain of their compatibility. Never mix 1,1-Dimethylguanidine sulfate waste with acidic

solutions or waste containing strong oxidizing agents, as this can lead to a dangerous chemical

reaction.[5] Keeping waste streams separate is the safest practice.

Hazard Summary Table
The following table summarizes the hazard classifications for 1,1-Dimethylguanidine sulfate.

Hazard
Classification

GHS Code Description Citations

Skin

Corrosion/Irritation
H315 Causes skin irritation. [2][4][5]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.
[2][4][5]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation.
[2][4][5]

Acute Toxicity, Oral - Harmful if swallowed. [5]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled. [4]
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Disposal Protocols
Experimental Protocol 1: Disposal of Unused/Neat 1,1-Dimethylguanidine Sulfate Waste

Methodology: In-lab neutralization or treatment of 1,1-Dimethylguanidine sulfate is not

recommended due to the lack of validated protocols and the potential for hazardous reactions.

The standard and required procedure is to dispose of it through a licensed waste management

vendor.

Ensure the pure, unused, or waste 1,1-Dimethylguanidine sulfate is in its original or a

compatible, sealed, and properly labeled container.

The label must clearly identify the contents as "Hazardous Waste: 1,1-Dimethylguanidine
sulfate."

Store the container in your lab's designated satellite accumulation area, ensuring it is

segregated from incompatible materials.[9]

Contact your institution's EHS department to schedule a pickup. The EHS-approved vendor

will transport the waste for final disposal, which typically involves high-temperature

incineration in a facility equipped with an afterburner and scrubber.[3]

Experimental Protocol 2: Disposal of Contaminated Labware and Debris

Methodology: Any materials that have come into direct contact with 1,1-Dimethylguanidine
sulfate must be treated as hazardous waste.

PPE and Consumables: Place all contaminated items such as gloves, wipes, and absorbent

pads into a designated solid hazardous waste container (e.g., a lined pail or a designated

plastic bag).[10]

Empty Containers: The original chemical container is considered hazardous waste and

should be disposed of as such.[3] Do not attempt to rinse it unless following a specific EHS-

approved triple-rinse procedure, where the rinsate is also collected as hazardous waste.[9]

[10]
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Glassware: Contaminated glassware should be decontaminated if possible, with the rinsate

collected as hazardous waste. If decontamination is not feasible, the glassware itself must

be disposed of as hazardous waste.

Packaging: All containers for contaminated debris must be sealed, labeled "Hazardous

Waste" with a description of the contents (e.g., "Debris contaminated with 1,1-
Dimethylguanidine sulfate"), and stored for EHS pickup.[10]

Visual Process Guides

Step 1: In-Lab Handling Step 2: Disposal Process

Waste Generation
(e.g., expired chemical,
contaminated debris)

Characterize Waste
(Consult SDS & EHS)

Segregate & Store Safely
(Labeled, sealed container,
away from incompatibles)

Schedule Pickup
(Contact EHS Office)

Hand-off to EHS Licensed Vendor Collection Final Disposal
(e.g., Regulated Incineration)

Click to download full resolution via product page

Caption: Workflow for managing 1,1-Dimethylguanidine sulfate waste.
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Spill Occurs

Assess Situation
(Amount, Location, Exposure Risk)

Is the spill large,
uncontrolled, or presents

a respiratory hazard?

Evacuate Immediate Area.
Alert others.

Contact EHS / Emergency Response.

D

Don Appropriate PPE
(Gloves, Eye Protection, etc.)

E

YES NO

Contain & Clean Up Spill
(Avoid raising dust)

Package all waste in a
sealed, labeled container.

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]

2. 1,1-Dimethylguanidine 97 598-65-2 [sigmaaldrich.com]

3. chemicalbook.com [chemicalbook.com]

4. tcichemicals.com [tcichemicals.com]

5. fishersci.com [fishersci.com]

6. youtube.com [youtube.com]

7. lgcstandards.com [lgcstandards.com]

8. Hazardous Waste Regulations [rila.org]

9. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

10. nswai.org [nswai.org]

To cite this document: BenchChem. [Technical Support Center: Safe Disposal of 1,1-
Dimethylguanidine Sulfate Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143327#safe-disposal-of-1-1-dimethylguanidine-
sulfate-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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